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Compound of Interest

Compound Name: Imazapyr

Cat. No.: B1671738

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical, physical,
toxicological, and environmental properties of the isopropylamine salt of imazapyr. It includes
detailed experimental protocols for key analytical and biological assays and visual
representations of its mode of action and relevant experimental workflows.

Chemical and Physical Properties

The isopropylamine salt of imazapyr is a widely used non-selective, pre- and post-emergent
herbicide. It belongs to the imidazolinone class of chemicals.[1] The active ingredient,
imazapyr, is a weak acid that is formulated as an isopropylamine salt to improve its solubility
and handling characteristics.[2]
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Property Value Reference(s)

Isopropylammonium (RS)-2-(4-
Chemical Name isopropyl-4-methyl-5-oxo-2- [3]

imidazolin-2-yl)nicotinate

CAS Number 81510-83-0 [1]
Molecular Formula C16H24N403 [4]
Molecular Weight 320.4 g/mol [4115]

Yellowish green to green liquid
Appearance _ [3]
(as a water solution)

Melting Point 128-130 °C [4]
B ) Decomposes between 160-
Boiling Point [6]
180 °C
Solubility in Water > 600 g/L [3]
Vapor Pressure Negligible [6]
pKa (of imazapyr acid) 3.6 [4]

Octanol/Water Partition
Coefficient (log Kow) (of 1.3 [3]

imazapyr acid)

Toxicological Properties

The isopropylamine salt of imazapyr exhibits low acute toxicity to mammals. Its herbicidal
activity stems from the inhibition of an enzyme pathway specific to plants.[7][8]

, Toxici

Endpoint Species Route Value Reference(s)
LDso Rat Oral > 5,000 mg/kg [9]
LDso Rabbit Dermal > 5,000 mg/kg [9]
LCso Rat Inhalation > 3.5 mg/L 9]
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Other Toxicological Data

o Skin Irritation: Non-irritating.[9]

e Eye Irritation: Causes moderate eye irritation.[9]

e Sensitization: Not a skin sensitizer.[9]

o Carcinogenicity: Not classified as a human carcinogen by the U.S. EPA.[7]

o Mutagenicity: No evidence of mutagenic effects in in-vivo and in-vitro analyses.[10]

e Reproductive Toxicity: No evidence of reproductive or developmental toxicity in animal
studies.[7][10]

Ecotoxicological Properties

Imazapyr and its isopropylamine salt have been studied for their effects on various non-target

organisms.
Endpoint Species Duration Value Reference(s)
Rainbow Trout
LCso (Oncorhynchus 96 hours > 100 mg/L [7]
myKkiss)

Bluegill Sunfish
LCso (Lepomis 96 hours > 100 mg/L [7]

macrochirus)

Water Flea

ECso ) 48 hours > 100 mg/L [7]
(Daphnia magna)
Mallard Duck

LCso (Anas 8-day dietary > 5,000 ppm [6]
platyrhynchos)
Honey Bee (Apis

LDso ) - > 100 u g/bee [11]
mellifera)
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Environmental Fate

The persistence and mobility of imazapyr in the environment are influenced by factors such as
soil type, pH, and sunlight.

Parameter Medium Value Reference(s)
Soil Half-life Aerobic 1 to 5 months [8]
Aqueous Photolysis
) Water 3to 5 days [8]
Half-life
Soil Adsorption 8.81 (indicates very 6]
Coefficient (Koc) high mobility)

Imazapyr is primarily broken down in the environment by soil microbes and sunlight.[7] Due to
its high mobility, it has the potential to leach into groundwater.[8]

Mode of Action in Plants

Imazapyr is a systemic herbicide that is absorbed through both the foliage and roots of plants
and translocates to the meristematic regions.[2][6] Its primary mode of action is the inhibition of
the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).
[6][8][12] This enzyme is crucial for the biosynthesis of the branched-chain amino acids valine,
leucine, and isoleucine.[12] The disruption of this pathway leads to a cessation of protein
synthesis, interfering with cell growth and DNA synthesis, ultimately causing plant death.[6] The
process is slow, with visible signs of damage appearing over several weeks to months.[2]

Caption: Imazapyr inhibits the enzyme acetolactate synthase (ALS), blocking amino acid
synthesis.

Experimental Protocols
Analytical Method for Imazapyr in Water using HPLC

This protocol outlines a method for the quantitative determination of imazapyr in water
samples.

Objective: To quantify the concentration of imazapyr in water.
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Principle: Imazapyr is separated from the sample matrix using High-Performance Liquid
Chromatography (HPLC) and detected by a UV detector.

Materials:

Agilent 1200 HPLC system or equivalent

e UV detector

e Agilent Zorbax SB-C18 column (4.6 x 250mm, 5um) or equivalent
o Acetonitrile (HPLC grade)

e Acetic acid (HPLC grade)

e Deionized water

o Imazapyr analytical standard

0.2um membrane filters
Procedure:
o Preparation of Mobile Phase:
o Mobile Phase A: 100% Acetonitrile.
o Mobile Phase B: Deionized water acidified with 10% acetic acid to a pH of 2.8.
e Preparation of Standard Solutions:
o Prepare a stock solution of imazapyr in a suitable solvent (e.g., methanol or water).

o Perform serial dilutions to create a series of calibration standards of known
concentrations.

e Sample Preparation:

o Filter water samples through a 0.2um membrane filter.
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o For spiked samples, add a known amount of imazapyr standard to a blank water sample.

e HPLC Analysis:

o Set the HPLC system with the following parameters (optimization may be required):

Column: Agilent Zorbax SB-C18

Mobile Phase: Gradient elution with a ratio of Mobile Phase A to Mobile Phase B (e.g.,
35:65 v/v).

Flow Rate: 1.0 mL/min.

Injection Volume: 17 pL.

Detector Wavelength: 251 nm.
o Inject the standard solutions to generate a calibration curve.
o Inject the prepared water samples.

e Quantification:

o ldentify the imazapyr peak in the chromatogram based on the retention time of the

standard.

o Quantify the concentration of imazapyr in the samples by comparing the peak area with

the calibration curve.

Reference: This protocol is adapted from the methodology described by Siti Norashikin
Mohamad Shaifuddin, et al.[13]

Plant Uptake and Translocation Study

This protocol describes a general workflow for assessing the absorption and movement of

imazapyr in plants.

Objective: To determine the extent and rate of imazapyr uptake and translocation in a target

plant species.
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Principle: Radiolabeled imazapyr (e.g., *C-imazapyr) is applied to a specific part of the plant,
and its distribution is tracked over time.

Materials:

14C-labeled imazapyr

o Target plant species grown under controlled conditions
e Microsyringe

o Leaf washing solution (e.g., methanol:water)

e Liquid scintillation counter

e Plant tissue homogenizer

o Oxidizer for solid samples

Procedure:

Plant Preparation:

o Grow healthy, uniform plants to a suitable size in a greenhouse or growth chamber.

Treatment Application:
o Select a specific leaf or area for application.

o Using a microsyringe, apply a precise amount of 1*C-imazapyr solution in small droplets
to the leaf surface.

Time-Course Sampling:

o At predetermined time points (e.g., 2, 8, 24, 72, 144 hours after treatment), harvest a
subset of plants.

Quantification of Unabsorbed Herbicide:
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o For each harvested plant, carefully wash the treated leaf with a leaf washing solution to
remove any unabsorbed “#C-imazapyr.

o Analyze an aliquot of the wash solution using a liquid scintillation counter to determine the
amount of unabsorbed herbicide.

e Quantification of Absorbed and Translocated Herbicide:

o Section the harvested plant into different parts: treated leaf, parts above the treated leaf,
parts below the treated leaf, and roots.

o Homogenize and/or oxidize the plant sections.

o Analyze the radioactivity in each section using a liquid scintillation counter.

e Data Analysis:

o Calculate the percentage of applied 1*C-imazapyr that was absorbed.

o Determine the percentage of the absorbed *C-imazapyr that was translocated to different
plant parts.
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Caption: Workflow for a plant uptake and translocation study using radiolabeled imazapyr.
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Conclusion

The isopropylamine salt of imazapyr is an effective herbicide with a well-characterized mode of
action and toxicological profile. Its low mammalian toxicity makes it a valuable tool in vegetation
management. However, its persistence and high mobility in soil necessitate careful
management to prevent contamination of non-target areas and water resources. The
experimental protocols provided herein offer standardized approaches for its analysis and the
study of its biological interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b1671738#isopropylamine-salt-of-imazapyr-properties
https://www.benchchem.com/product/b1671738#isopropylamine-salt-of-imazapyr-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671738?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

